Cas no 1657017-13-4 (2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one)

• Product Name: 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one
• CAS No: 1657017-13-4
• MF: C₁₁H₁₉BrO₂
• MW: 263.171363115311
• CID: 5271753
• Update Time: 2026-03-09

2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2,2,6,6-tetramethyltetrahydro-2H-pyran-4-yl)ethan-1-one
• 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one

• Inchi： 1S/C11H19BrO2/c1-10(2)5-8(9(13)7-12)6-11(3,4)14-10/h8H,5-7H2,1-4H3
• InChI Key： DXAPDGFCGUDXKM-UHFFFAOYSA-N
• SMILES： C(C1CC(C)(C)OC(C)(C)C1)(=O)CBr

Additional information on 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one

Exploring the Versatile Applications of 2-Bromo-1-(2,2,6,6-Tetramethyloxan-4-yl)Ethan-1-One (CAS No. 1657017-13-4)

The chemical compound 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one (CAS No. 1657017-13-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This tetramethyl-substituted oxane derivative is particularly notable for its role as a key intermediate in organic synthesis, making it a valuable asset for researchers and manufacturers alike.

One of the most intriguing aspects of 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one is its molecular structure. The presence of both a bromo substituent and a ketone functional group on the oxane ring creates opportunities for diverse chemical transformations. This characteristic has led to its increasing popularity in pharmaceutical research, where scientists are exploring its potential as a building block for novel drug candidates.

Recent trends in chemical research highlight a growing interest in sterically hindered ketones like this compound. The tetramethyl substitution pattern on the oxane ring provides exceptional stability while maintaining reactivity at the carbonyl center. This balance makes CAS 1657017-13-4 particularly useful in asymmetric synthesis applications, where control over molecular geometry is crucial.

The applications of 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one extend beyond pharmaceuticals. In material science, researchers are investigating its potential as a precursor for advanced polymers with unique thermal and mechanical properties. The compound's ability to introduce both rigidity (through the oxane ring) and functionality (via the bromo and keto groups) makes it an attractive candidate for developing specialty materials.

From a synthetic chemistry perspective, the bromoethanone moiety in this compound offers versatile reactivity. It can participate in various nucleophilic substitution reactions, making it valuable for constructing complex molecular architectures. Many research groups are particularly interested in how this tetramethyloxane derivative can be used to create chiral centers in target molecules.

Quality control and characterization of 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one are critical aspects for researchers working with this compound. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are typically employed to ensure purity and confirm structural integrity. These quality measures are especially important when the compound is used in sensitive applications like medicinal chemistry.

The stability profile of CAS 1657017-13-4 makes it particularly suitable for various reaction conditions. Unlike many α-bromo ketones, this compound demonstrates remarkable resistance to decomposition, even at elevated temperatures. This thermal stability expands its utility in industrial processes where harsh conditions might be required.

Recent publications have highlighted innovative uses of 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one in catalysis research. The compound's unique structure has shown promise in facilitating certain transition metal-catalyzed reactions, opening new possibilities in synthetic methodology development. This application aligns with current trends toward more efficient and sustainable chemical processes.

For researchers considering working with this compound, proper handling procedures should always be followed. While 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one is not classified as hazardous under normal conditions, standard laboratory safety protocols for organic compounds should be maintained. Appropriate personal protective equipment and proper ventilation are recommended when handling this material.

The commercial availability of CAS 1657017-13-4 has improved significantly in recent years, reflecting growing demand from the research community. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels suitable for different applications. Researchers should verify certificates of analysis when sourcing this material for critical applications.

Looking toward the future, the potential applications of 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one continue to expand. Its unique combination of structural features makes it a compelling subject for ongoing research in multiple fields of chemistry. As synthetic methodologies evolve and new applications are discovered, this compound is likely to maintain its position as a valuable tool for chemical innovation.

In conclusion, 2-bromo-1-(2,2,6,6-tetramethyloxan-4-yl)ethan-1-one represents an important class of organic compounds with broad utility in modern chemistry. Its distinctive structural characteristics, combined with versatile reactivity, make it a valuable asset for researchers across multiple disciplines. As scientific understanding of this compound deepens, we can anticipate seeing even more innovative applications emerge in the coming years.